Cas no 959605-55-1 (2-Bromo-4’-methylacetophenone-d3)

• Product Name: 2-Bromo-4’-methylacetophenone-d3
• CAS No: 959605-55-1
• MF: C₉H₉BrO
• MW: 216.089647054672
• CID: 4554280
• Update Time: 2025-10-30

2-Bromo-4’-methylacetophenone-d3 Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4’-methylacetophenone-d3

• Inchi： 1S/C9H9BrO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5H,6H2,1H3/i1D3
• InChI Key： KRVGXFREOJHJAX-FIBGUPNXSA-N
• SMILES： C(=O)(C1=CC=C(C([2H])([2H])[2H])C=C1)CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-4’-methylacetophenone-d3

Comprehensive Analysis of 2-Bromo-4’-methylacetophenone-d3 (CAS No. 959605-55-1): Properties, Applications, and Industry Insights

2-Bromo-4’-methylacetophenone-d3 (CAS No. 959605-55-1) is a deuterated organic compound widely utilized in pharmaceutical research, analytical chemistry, and material science. Its unique isotopic labeling (deuterium) enhances its value in mass spectrometry and NMR spectroscopy, making it indispensable for tracing molecular pathways and metabolic studies. The compound’s brominated and methylated structure further expands its reactivity, enabling applications in cross-coupling reactions and intermediate synthesis.

Recent trends highlight growing demand for deuterated compounds like 2-Bromo-4’-methylacetophenone-d3, driven by advancements in drug discovery and precision medicine. Researchers frequently search for "deuterium-labeled reagents" or "isotope effects in synthesis," reflecting the compound’s relevance in optimizing pharmacokinetics. Its role in proteomics and stable isotope labeling (SILAC) also aligns with the rising interest in biomarker identification and cancer research.

The synthesis of 959605-55-1 involves meticulous deuterium incorporation techniques, often via catalytic hydrogen-deuterium exchange or Grignard reactions. Industry professionals prioritize "high-purity deuterated chemicals" to ensure reproducibility in experiments. Notably, 2-Bromo-4’-methylacetophenone-d3 serves as a precursor for radioligands in PET imaging, addressing the surge in "neurodegenerative disease diagnostics" queries.

From an environmental perspective, deuterated solvents and reagents like 2-Bromo-4’-methylacetophenone-d3 contribute to green chemistry initiatives by reducing toxic waste. Searches for "sustainable isotopic labeling" underscore this shift. Regulatory compliance, such as REACH and FDA guidelines, further emphasizes the need for rigorously characterized compounds, positioning 959605-55-1 as a benchmark in quality.

Future applications may exploit 2-Bromo-4’-methylacetophenone-d3 in quantum computing materials or organic electronics, given its structural versatility. As AI-driven "molecular property prediction" tools gain traction, this compound’s data-rich profile will likely fuel computational modeling breakthroughs. Collaborative studies between academia and biotech firms continue to unlock its potential, solidifying its status as a cornerstone in modern chemistry.